molecular formula C7H18N2 B8747945 (2,2-Dimethylpentan-3-YL)hydrazine

(2,2-Dimethylpentan-3-YL)hydrazine

Cat. No.: B8747945
M. Wt: 130.23 g/mol
InChI Key: YDRNHDZVLTYOGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,2-Dimethylpentan-3-yl)hydrazine (CAS: 740799-94-4) is a branched alkyl-substituted hydrazine derivative with the molecular formula C₇H₁₈N₂ and a molecular weight of 130.23 g/mol . This compound is primarily utilized as a synthetic intermediate in organic chemistry and pharmaceutical research, though its specific biological activities remain less documented compared to other hydrazine derivatives. Storage conditions are unspecified in available data, but typical hydrazine handling protocols (e.g., inert atmosphere, low temperature) are recommended due to hydrazine’s general reactivity .

Properties

Molecular Formula

C7H18N2

Molecular Weight

130.23 g/mol

IUPAC Name

2,2-dimethylpentan-3-ylhydrazine

InChI

InChI=1S/C7H18N2/c1-5-6(9-8)7(2,3)4/h6,9H,5,8H2,1-4H3

InChI Key

YDRNHDZVLTYOGI-UHFFFAOYSA-N

Canonical SMILES

CCC(C(C)(C)C)NN

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Hydrazine Derivatives

Physicochemical Properties

Table 2: Comparative Physicochemical Data
Compound Name Molecular Weight (g/mol) Solubility Boiling Point (°C) LogP (Predicted)
(2,2-Dimethylpentan-3-yl)hydrazine 130.23 Low (lipophilic) Not reported ~2.1
(2-Phenylethyl)hydrazine 195.12 (dihydrochloride) Moderate in water Not reported ~1.8
Hydralazine 160.18 High (polar groups) Decomposes ~0.5

Key Observations:

  • Lipophilicity : The branched alkyl chain in this compound enhances lipophilicity (predicted LogP ~2.1), favoring membrane permeability over more polar derivatives like hydralazine .
  • Solubility : Aromatic substituents (e.g., phenyl in (2-phenylethyl)hydrazine) balance lipophilicity with partial aqueous solubility, whereas alkyl-substituted derivatives may require organic solvents .

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